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A Technical Guide to 2-Hydroxy-5-dibenzosuberone

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Hydroxy-5-
dibenzosuberone, a key chemical intermediate. It covers its chemical identity,
physicochemical properties, synthesis methodologies, and its role in the development of
biologically active compounds.

Chemical Identification and Properties

2-Hydroxy-5-dibenzosuberone, also known as 2-Hydroxy-10,11-dihydro-5H-
dibenzo[a,d]cyclohepten-5-one, is a tricyclic compound recognized for its utility in organic
synthesis.[1] Its structure features a dibenzosuberone core with a hydroxyl group, which
enhances its reactivity and makes it a valuable precursor for more complex molecules.[1][2]
This compound is often used as an intermediate in the synthesis of pharmaceuticals,
particularly in the development of anti-inflammatory and analgesic medications.[1]
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The key physicochemical properties of 2-Hydroxy-5-dibenzosuberone are summarized in the

table below for easy reference and comparison.

Property Value Reference(s)
CAS Number 17910-73-5 [1][21[3]
Molecular Formula C15H1202 [1103114]
Molecular Weight 224.26 g/mol [1114]
Appearance Greyish powder [1112]

Melting Point 140-144 °C [1]

Purity = 96-99% [1114]

Boiling Point (Predicted)

308.543 °C at 760 mmHg

[4]

Density (Predicted) 1.098 g/cm3 [4]

Refractive Index (Predicted) 1.65 [4]

Storage Conditions 0-8 °C [1]
MSGQRAAQALHWFA-

InChl Key

UHFFFAOYSA-N

[4]

Canonical SMILES

C1CC2=C(C=CC(=C2)0)C(=0
)C3=CC=CC=C31

[4]

Chemical Structure

The molecular structure of 2-Hydroxy-5-dibenzosuberone is depicted below.

Caption: Chemical structure of 2-Hydroxy-5-dibenzosuberone.

Synthesis and Experimental Protocols

While detailed synthesis pathways for 2-Hydroxy-5-dibenzosuberone are often proprietary, it

is typically produced through multi-step organic reactions that may involve cyclization and
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various functional group modifications.[2] The broader dibenzosuberone scaffold is a precursor
to many tricyclic antidepressants like Amitriptyline and Nortriptyline.[5]

To illustrate the methodologies employed in this chemical family, a detailed experimental
protocol for the synthesis of a related, biologically active dibenzosuberone derivative is
provided below. This example is adapted from the synthesis of 3,7-dibromo-5-
(dimethylaminoethyloxyimino)-10,11-dihydro-5H-dibenzo[a,d]cyclohepta-1,4-diene.[6]

Representative Experimental Protocol: Synthesis of a
Dibenzosuberone Oxime Ether

This protocol describes the synthesis of an N,N-dialkylaminopropyl derivative from a
dibenzosuberone ketoxime intermediate.

Materials:

3,7-Dibromo-5-hydroxyimino-10,11-dihydro-5H-dibenzo[a,d]cyclohepta-1,4-diene (ketoxime
intermediate)

2-dimethylamino-ethylchloride hydrochloride

Potassium carbonate (K2CO3)

Acetone (anhydrous)
Procedure:

e Reaction Setup: In a round-bottom flask, combine the ketoxime intermediate (5.51 mmaol), 2-
dimethylamino-ethylchloride hydrochloride (6.61 mmol), and potassium carbonate (12
mmol).

o Solvent Addition: Add anhydrous acetone to the flask to serve as the reaction solvent.

» Reaction Conditions: Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or
argon) for 15 hours.
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o Work-up: After cooling the mixture to room temperature, filter off the solid precipitate
(inorganic salts).

« |solation: Remove the solvent from the filtrate under reduced pressure.

 Purification: The resulting crude product, a brown oil, is crystallized upon cooling to yield the
final compound.[6]

The following diagram illustrates the general workflow for this type of synthesis.

Start: Combine Reactants Heat under Inert Cool to Room | (Filter Solid} (" Evaporate Solvent Crystallize Crude End: Purified
Add Anhydrous Acetone P A
(Ketoxime, Alkyl Halide, Base) V! Atmosphere (15h) Temperature Preclpnate (Reduced Pressure) Product (Brown Oil) Oxlme Ether Derivative

Click to download full resolution via product page

Caption: General workflow for the synthesis of a dibenzosuberone derivative.

Biological Significance and Applications

The dibenzosuberone core structure is of significant interest in medicinal chemistry and drug
development.[2] Compounds containing this moiety have been shown to be effective in treating
depressive disorders and a variety of pain-related conditions.[6] The most well-known
application is in the class of tricyclic antidepressants (TCAS), where molecules like amitriptyline
continue to be important therapeutic agents.[6][7]

2-Hydroxy-5-dibenzosuberone serves as a key building block in the synthesis of these and
other novel bioactive compounds.[1] Its functional groups allow for the creation of a diverse
range of derivatives that can be explored for various therapeutic applications, including
pharmaceuticals, agrochemicals, and material science.[2]

The diagram below illustrates the central role of the dibenzosuberone scaffold in the
development of various biologically active agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b556772/docs#2-hydroxy-5-dibenzosuberone-cas-
number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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